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Compound of Interest

Compound Name: 2-Ethylfenchol

Cat. No.: B3419156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylfenchol, a synthetic tertiary alcohol, is a molecule of interest primarily recognized for its

distinct sensory characteristics.[1] Chemically designated as 2-ethyl-1,3,3-trimethyl-2-

norbornanol, it is a derivative of fenchol, a bicyclic monoterpenoid.[2][3] While extensively

utilized in the flavor and fragrance industries for its earthy, camphor-like aroma and taste, its

broader biological activities remain largely unexplored.[2][4][5] This technical guide provides a

comprehensive overview of the current knowledge on 2-Ethylfenchol, including its

physicochemical properties and a discussion of the potential biological activities inferred from

its parent compound, fenchol, and related derivatives. This document aims to serve as a

foundational resource for researchers and professionals in drug discovery and development,

highlighting potential avenues for future investigation.

Physicochemical Properties of 2-Ethylfenchol
A clear, colorless to pale yellow liquid, 2-Ethylfenchol possesses defined physical and

chemical characteristics that are crucial for its application and for designing experimental

studies.[4] These properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₂O [2]

Molecular Weight 182.30 g/mol

CAS Number 18368-91-7 [2]

Appearance
Colorless to pale yellow clear

liquid
[4]

Boiling Point 105 °C at 15 mmHg [1][2]

Density 0.956 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.482 [1][2]

Flash Point 192 °F (88.89 °C) [4]

Solubility

Soluble in ethanol, propylene

glycol, and most fixed oils;

Insoluble in water.

[2]

Optical Activity [α]20/D -12°, c = 1.5 in ethanol [1]

Organoleptic Profile
The sensory characteristics of 2-Ethylfenchol are its most well-documented attributes, leading

to its use as a flavoring agent and fragrance.[2][5]

Profile Description

Odor

Earthy, camphor-like, with cooling, citrus, lime-

like, and fruity blueberry nuances.[2][4] It is also

described as having diffusive ambery and

patchouli undertones.[4]

Taste
At 10 ppm, it exhibits a camphor-like cooling,

citrus, and fresh taste.[1][2]

Synthesis of 2-Ethylfenchol
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The synthesis of 2-Ethylfenchol is a key process for its commercial availability. A common

laboratory and industrial preparation involves the Grignard reaction, starting from (-)-Fenchone

and Bromoethane.

(-)-Fenchone

Grignard
Reaction

Bromoethane Ethylmagnesium
bromide

 + Mg

2-Ethylfenchol

Click to download full resolution via product page

A diagram illustrating the synthesis of 2-Ethylfenchol from (-)-Fenchone.

Potential Biological Activities: An Extrapolation
from Fenchol and its Derivatives
Direct research into the pharmacological activities of 2-Ethylfenchol is currently limited.

However, the biological activities of its parent compound, fenchol, and other derivatives

suggest promising areas for future investigation. Fenchol itself is a component of various

essential oils and is used in traditional medicine.[6]

Potential Research Areas for 2-Ethylfenchol
The structural similarity of 2-Ethylfenchol to other biologically active terpenoids suggests

several potential avenues for research. The following diagram outlines a logical workflow for

investigating these potential activities.
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Known Information

Inference from Related Compounds

Proposed Investigation for 2-Ethylfenchol
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A workflow for investigating the potential biological activities of 2-Ethylfenchol.

Antimicrobial and Insecticidal Properties
Fenchol and its esters have been investigated for their insecticidal and antimicrobial properties.

[6] For instance, natural Tschimganin, a terpenoid ester compound for which fenchol can be a

starting material in analog synthesis, exhibits good insecticidal, anti-tumor, and broad-spectrum

antibacterial activities.[6] This suggests that 2-Ethylfenchol could be a candidate for similar

screening assays.

Anti-inflammatory and Antioxidant Effects
While a direct link is yet to be established for 2-Ethylfenchol, there is a mention of "Anti-

Inflammation" and "Antioxidants" in a commercial context, which may warrant further scientific

validation.[7] Phenolic lipids, another class of natural compounds, are known for their

antioxidant activities, which are influenced by the length of their alkyl chains.[8] Although
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structurally different, this principle of how structural modifications impact activity could be

relevant in studying fenchol derivatives.

Experimental Protocols: A Call for Future Research
Currently, there are no published, detailed experimental protocols specifically for the biological

activity of 2-Ethylfenchol. Researchers interested in this molecule would need to adapt

standard assays for antimicrobial, cytotoxic, anti-inflammatory, and antioxidant activities.

Example Protocol Outline: In Vitro Antimicrobial Assay

Preparation of 2-Ethylfenchol Stock Solution: Dissolve 2-Ethylfenchol in a suitable solvent

(e.g., DMSO) to create a high-concentration stock solution.

Microorganism Culture: Grow selected bacterial and fungal strains in appropriate liquid

media to a logarithmic phase.

Broth Microdilution Assay:

Prepare serial dilutions of the 2-Ethylfenchol stock solution in a 96-well microtiter plate.

Inoculate each well with a standardized suspension of the test microorganism.

Include positive (standard antibiotic/antifungal) and negative (vehicle control) controls.

Incubate the plates under appropriate conditions (temperature, time).

Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the

lowest concentration of 2-Ethylfenchol that visibly inhibits the growth of the microorganism.

Conclusion and Future Directions
2-Ethylfenchol is a well-characterized synthetic compound with established applications in the

flavor and fragrance industries. Its biological activity profile, however, remains a nascent field of

study. Based on the known activities of its parent compound, fenchol, and other terpenoid

derivatives, 2-Ethylfenchol presents a compelling case for further investigation into its

potential antimicrobial, insecticidal, anti-inflammatory, and antioxidant properties. The

information and proposed research framework provided in this guide aim to catalyze future
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research efforts to unlock the full therapeutic and biotechnological potential of this intriguing

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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